Cas no 1261790-39-9 (2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261790-39-9
• MF: C₁₁H₄Cl₃FIN
• MW: 402.418035507202
• CID: 4925120
• Update Time: 2025-10-29

2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H4Cl3FIN/c12-8-3-10(14)9(13)2-6(8)7-1-5(16)4-17-11(7)15/h1-4H
• InChI Key： BJFYFHPXVPFBHE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=C(C(=CC=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 5.4
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine

2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine: A Comprehensive Overview

The compound 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261790-39-9) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at position 2, an iodine atom at position 5, and a trichlorophenyl group at position 3. The presence of these substituents imparts distinct electronic and steric properties to the molecule, making it a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have demonstrated that the synthesis of this compound can be optimized by employing palladium-catalyzed cross-coupling reactions, which not only enhance the yield but also improve the purity of the final product. These methods are particularly advantageous in the context of drug discovery and materials science, where precise control over molecular structure is critical.

The structural features of 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine make it an intriguing candidate for exploring its electronic properties. Studies have shown that the fluorine and iodine substituents significantly influence the molecule's electron distribution, potentially enhancing its reactivity in various chemical transformations. Moreover, the trichlorophenyl group introduces additional steric hindrance and electronic effects, which can be leveraged in designing novel materials with tailored functionalities.

In terms of applications, 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine has garnered attention in the field of medicinal chemistry due to its potential as a building block for bioactive compounds. Recent research has highlighted its role in the development of ligands for transition metal catalysts, which are essential in asymmetric synthesis and other catalytic processes. Additionally, this compound has been investigated for its potential as an intermediate in the synthesis of agrochemicals and pharmaceutical agents.

From an environmental perspective, understanding the fate and behavior of 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine in various ecosystems is crucial. Studies have indicated that this compound exhibits moderate biodegradability under specific conditions; however, further research is required to fully assess its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 2-Fluoro-5-iodo-3-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261790-39-9) stands out as a versatile molecule with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for advancing chemical research and innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.